Cas no 1443314-22-4 (1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one)
1443314-22-4 structure
Product Name:1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
CAS No:1443314-22-4
MF:C11H11F3O2
MW:232.1991
MDL:MFCD07380770
CID:5081592
PubChem ID:83958477
Update Time:2023-11-24
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4'-Ethoxy-2'-methyl-2,2,2-trifluoroacetophenone
- 1-(4-Ethoxy-2-methylphenyl)-2,2,2-trifluoroethanone
- 1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one
-
- MDL: MFCD07380770
- Inchi: 1S/C11H11F3O2/c1-3-16-8-4-5-9(7(2)6-8)10(15)11(12,13)14/h4-6H,3H2,1-2H3
- InChI Key: VSFUIEAEJAONQC-UHFFFAOYSA-N
- SMILES: FC(C(C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])OC([H])([H])C([H])([H])[H])=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1931482-0.05g |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one |
1443314-22-4 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1931482-0.1g |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one |
1443314-22-4 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1931482-0.25g |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one |
1443314-22-4 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1931482-0.5g |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one |
1443314-22-4 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1931482-1.0g |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one |
1443314-22-4 | 1g |
$914.0 | 2023-06-02 | ||
| Enamine | EN300-1931482-2.5g |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one |
1443314-22-4 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1931482-5.0g |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one |
1443314-22-4 | 5g |
$2650.0 | 2023-06-02 | ||
| Enamine | EN300-1931482-10.0g |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one |
1443314-22-4 | 10g |
$3929.0 | 2023-06-02 | ||
| Enamine | EN300-1931482-1g |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one |
1443314-22-4 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1931482-5g |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one |
1443314-22-4 | 5g |
$2650.0 | 2023-09-17 |
1-(4-ethoxy-2-methylphenyl)-2,2,2-trifluoroethan-1-one Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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